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Compound of Interest

Compound Name: 1,5-Diiodonaphthalene

Cat. No.: B1598947

An In-depth Technical Guide to 1,5-
Diiodonaphthalene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1,5-diiodonaphthalene, a key
organoiodine compound with significant potential in organic synthesis and materials science.
As a Senior Application Scientist, this document is structured to deliver not just procedural
steps, but also the underlying scientific principles and practical insights to empower
researchers in their experimental endeavors.

Core Compound Identification and Properties

1,5-Diiodonaphthalene is a symmetrically substituted aromatic compound. Its structure,
characterized by two iodine atoms at the C1 and C5 positions of the naphthalene ring, imparts
unique reactivity and physical properties that are of considerable interest in various chemical
applications.

Table 1: Physicochemical Properties of 1,5-Diiodonaphthalene
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Property Value Source(s)
CAS Number 27715-44-2 [1][21[3]
Molecular Formula CioHsl2 [1][2]
Molecular Weight 379.96 g/mol [11[2]
Melting Point 147 °C [4]

Boiling Point 384.2 £ 15.0 °C (Predicted) [4]

Density 2.265 + 0.06 g/cm? (Predicted) [4]

Synthesis of 1,5-Diiodonaphthalene: A Mechanistic
Perspective

The synthesis of 1,5-diiodonaphthalene typically proceeds from precursors such as 1,5-
diaminonaphthalene or 1,5-dinitronaphthalene. The choice of synthetic route often depends on
the availability of starting materials and the desired scale of the reaction.

A common and effective method involves the diazotization of 1,5-diaminonaphthalene followed
by a Sandmeyer-type reaction with an iodide source. This classical approach offers a reliable
pathway to introduce iodine atoms onto the naphthalene core.

Experimental Protocol: Synthesis via Diazotization of
1,5-Diaminonaphthalene

Objective: To synthesize 1,5-diiodonaphthalene from 1,5-diaminonaphthalene.
Materials:

e 1,5-Diaminonaphthalene

e Concentrated Hydrochloric Acid (HCI) or Sulfuric Acid (H2SOa)

e Sodium Nitrite (NaNO2)

o Potassium lodide (KI)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubs.acs.org/doi/full/10.1021/jo01099a603
https://pdf.benchchem.com/146/Spectroscopic_Analysis_for_the_Confirmation_of_1_5_Diiodopentane_Derivatives_A_Comparative_Guide.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB42193560.htm
https://pubs.acs.org/doi/full/10.1021/jo01099a603
https://pdf.benchchem.com/146/Spectroscopic_Analysis_for_the_Confirmation_of_1_5_Diiodopentane_Derivatives_A_Comparative_Guide.pdf
https://pubs.acs.org/doi/full/10.1021/jo01099a603
https://pdf.benchchem.com/146/Spectroscopic_Analysis_for_the_Confirmation_of_1_5_Diiodopentane_Derivatives_A_Comparative_Guide.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB42193560_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB42193560_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB42193560_EN.htm
https://www.benchchem.com/product/b1598947?utm_src=pdf-body
https://www.benchchem.com/product/b1598947?utm_src=pdf-body
https://www.benchchem.com/product/b1598947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sodium Bicarbonate (NaHCOs) or Sodium Hydroxide (NaOH)

Sodium Thiosulfate (Naz2S203)

Diethyl Ether or Dichloromethane

Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)
e Ice

Procedure:

» Diazotization:

o In a flask surrounded by an ice bath, dissolve 1,5-diaminonaphthalene in an aqueous
solution of a strong acid (e.g., HCI or H2S0Oa4). The temperature should be maintained
between 0-5 °C.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the stirring mixture.
The rate of addition should be controlled to keep the temperature below 5 °C to ensure the
stability of the resulting bis(diazonium) salt. The reaction is typically monitored for the
presence of nitrous acid using starch-iodide paper.

 lodination (Sandmeyer Reaction):
o In a separate flask, prepare a concentrated aqueous solution of potassium iodide.

o Slowly add the cold bis(diazonium) salt solution to the potassium iodide solution with
vigorous stirring. Effervescence (evolution of nitrogen gas) will be observed. The reaction
mixture is often warmed gently after the initial addition to drive the reaction to completion.

e Work-up and Isolation:

o The crude product, which often precipitates from the reaction mixture, is collected by
filtration.

o The collected solid is washed with cold water, followed by a dilute solution of sodium
thiosulfate to remove any residual iodine.
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o The crude product is then dissolved in a suitable organic solvent (e.g., diethyl ether or
dichloromethane) and washed with a dilute solution of sodium bicarbonate or sodium
hydroxide to remove any acidic impurities, followed by a final wash with brine.

o The organic layer is dried over an anhydrous drying agent (e.g., MgSOa or Na2S0a),
filtered, and the solvent is removed under reduced pressure to yield the crude 1,5-
diiodonaphthalene.

Diagram 1: Synthesis Workflow of 1,5-Diiodonaphthalene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598947#1-5-diiodonaphthalene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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